3-Methoxy-6-oxo-5,6,7,8-tetrahydronaphthalene-2-carbonitrile

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 3-methoxy-6-oxo-7,8-dihydro-5H-naphthalene-2-carbonitrile
• InChI: InChI=1S/C12H11NO2/c1-15-12-6-9-5-11(14)3-2-8(9)4-10(12)7-13/h4,6H,2-3,5H2,1H3
• InChI Key: DDRLIIFKMAKSDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCC(=O)CC2=C1)C#N

Description

3-Methoxy-6-oxo-5,6,7,8-tetrahydronaphthalene-2-carbonitrile is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave tube with a stir bar and charged with 6-Bromo-7-methoxy-3,4-dihydronaphthalen-2(1H)-one (25 mg, 0.098 mmol) was added Pd2(dba)3 (2.69 mg, 2.94 μmol), S-Phos (2.82 mg, 6.86 μmol), zinc cyanide (17 mg, 0.15 mmol), DMF (1.5 ml) and water (0.015 ml). The tube was sealed and heated to 170° C. for 5 minutes. The reaction was then diluted with EtOAc, washed with NH4Cl and brine, and the resulting product was purified by MPLC.